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Welcome to the Advanced Materials Technical Support Center. For researchers, materials
scientists, and drug development professionals, the thermal stability of flexible polymer
matrices—particularly medical-grade polyvinyl chloride (PVC) and elastomers—is a critical
performance metric. During high-temperature sterilization (e.g., autoclaving) or accelerated
aging, standard plasticizers often volatilize or migrate. This leads to polymer embrittlement,
loss of mechanical integrity, and potential contamination of pharmaceutical formulations.

Diisononyl azelate (DINA) is an advanced aliphatic diester plasticizer 1. While renowned for
imparting exceptional low-temperature flexibility, its high molecular weight and branched
isononyl chains provide superior thermal stability and extraction resistance compared to
traditional adipates. This guide provides troubleshooting protocols, mechanistic insights, and
empirical methodologies to optimize your DINA-integrated polymer formulations.

Troubleshooting Guide & FAQs

Q1: Our medical-grade PVC tubing loses flexibility and becomes brittle after standard autoclave
sterilization (121°C). Why does this happen, and how does DINA resolve it? Expert Insight:
Embrittlement post-sterilization is rarely a failure of the polymer backbone itself; rather, it is
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caused by the thermal volatilization and migration of low-molecular-weight plasticizers (e.g.,
Dioctyl adipate [DOA] or standard phthalates). When thermal stress exceeds the vapor
pressure threshold of the plasticizer, it breaks its weak intermolecular bonds with the polymer
matrix and off-gasses. The DINA Solution: Substituting lower-weight esters with Diisononyl
azelate (DINA) effectively raises the thermal degradation threshold. DINA's higher molecular
weight (412.6 g/mol ) and the steric hindrance provided by its branched isononyl groups
significantly lower its vapor pressure. This results in stronger van der Waals interactions with
the PVC chains, ensuring the plasticizer remains locked within the matrix even during the
sustained thermal stress of autoclaving.

Q2: During the melt extrusion of our DINA-plasticized elastomer, we observe premature
discoloration (yellowing) before the target throughput is reached. How can we stabilize the
melt? Expert Insight: Discoloration during extrusion indicates localized thermal degradation—
specifically, dehydrochlorination in halogenated polymers or chain scission in elastomers.
Because DINA has a higher molecular weight, it requires slightly higher processing
temperatures or longer residence times to fully solvate the resin compared to highly volatile
plasticizers. If the shear heating exceeds the matrix's thermal stability limit before complete
solvation, degradation occurs. The DINA Solution: Do not merely lower the extrusion
temperature, as this will result in un-gelled particles. Instead, utilize a synergistic stabilization
approach. Incorporate Epoxidized Soybean Oil (ESBO) at 2-3 phr alongside a primary mixed-
metal stabilizer (e.g., Ca/Zn) 2. ESBO acts as both a secondary plasticizer that improves the
solvation rate of DINA and an HCI scavenger, neutralizing the acidic byproducts of thermal
degradation before they can catalyze further discoloration.

Q3: We need to submit a regulatory dossier proving our new DINA formulation has lower
volatility than our legacy DOA formulation. What is the most reliable method to quantify this?
Expert Insight: Regulatory bodies require empirical, reproducible data demonstrating thermal
stability and low migration in pharmaceutical packaging. Relying solely on post-aging tensile
tests is insufficient because it does not isolate plasticizer loss from polymer chain cross-linking.
The DINA Solution: You must employ Thermogravimetric Analysis (TGA) coupled with
Isothermal Aging. By holding the sample at an elevated temperature (e.g., 150°C) and
continuously measuring mass loss, you can directly quantify plasticizer volatility 3. DINA
consistently demonstrates a significantly lower mass loss profile under these conditions
compared to standard adipates.
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Quantitative Data: Plasticizer Thermal & Physical
Comparison

To guide your formulation choices, the following table summarizes the thermal stability
indicators of DINA against common alternatives.

5 " Diisononyl Azelate Dioctyl Adipate Di-2-ethylhexyl
roper
S (DINA) (DOA) Phthalate (DEHP)
Molecular Weight (

412.6 370.6 390.6
g/mol )
Boiling Point (°C) ~400 ~335 ~385

Isothermal Volatility
(Mass Loss % at <2.0% > 5.0% ~3.5%
150°C, 60 min)

Low-Temperature

o Excellent (-60°C) Excellent (-70°C) Moderate (-50°C)
Flexibility (Tg Effect)

Mechanistic Visualization

The following diagram illustrates the divergent pathways of polymer matrices subjected to
thermal stress, contrasting standard plasticizers with DINA.
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Mechanistic pathway of polymer thermal stabilization using DINA vs. low MW plasticizers.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) for
Volatility Assessment

Purpose: To quantify the thermal stability and volatilization rate of DINA-plasticized polymers.

o Sample Preparation: Extract a 10—15 mg sample from the core of the compounded polymer
to avoid surface anomalies.

 Instrument Calibration: Calibrate the TGA instrument (e.g., Shimadzu DTG-60) using
standard weights and temperature calibration standards (e.g., Indium).
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e Purge Gas: Set the purge gas to dry Nitrogen at a flow rate of 50 mL/min to prevent oxidative
degradation, isolating the test to purely thermal volatilization.

e Heating Ramp: Ramp the temperature from ambient (25°C) to 150°C at a rate of 20°C/min.
¢ Isothermal Hold: Hold the temperature isothermally at 150°C for exactly 60 minutes.

o Data Analysis: Calculate the percentage of mass loss. A mass loss of < 2.0% indicates
excellent thermal retention characteristic of DINA integration.

Protocol 2: Accelerated Thermal Aging and Tensile
Testing

Purpose: To evaluate the retention of mechanical properties (flexibility) post-thermal exposure.

e Specimen Cutting: Punch standard dumbbell-shaped specimens (ASTM D638 Type 1V) from
a 2mm thick compression-molded plaque of the DINA-polymer blend.

o Baseline Testing: Test 5 unaged specimens using a universal testing machine at a crosshead
speed of 50 mm/min to establish baseline Elongation at Break (%) and Tensile Strength
(MPa).

e Thermal Aging: Suspend 5 specimens in a forced-air circulating oven set to 121°C
(simulating autoclave temperatures) for 72 hours. Ensure specimens do not touch each other
or the oven walls.

o Conditioning: Remove the specimens and condition them at 23°C and 50% relative humidity
for 24 hours.

o Post-Aging Testing: Perform tensile testing on the aged specimens.

» Validation: The formulation is considered thermally stable if the retention of Elongation at
Break is = 85% of the baseline value.

Polymer Compounding Sample Preparation Accelerated Thermal Aging Data Analysis:

TEAE TSR Wiy Mass Loss & Elongation

with DINA (Compression Molding) (121°C Oven)
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Step-by-step experimental workflow for validating thermal stability of DINA polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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